![molecular formula C12H16N2O3S2 B4746426 4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide](/img/structure/B4746426.png)
4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide
Overview
Description
4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as PTC-209, is a small molecule inhibitor that has been studied extensively for its potential use in cancer treatment. PTC-209 has shown promising results in preclinical studies by inhibiting the activity of BMI-1, a protein that plays a key role in the self-renewal of cancer stem cells.
Mechanism of Action
4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide inhibits the activity of BMI-1 by binding to a specific site on the protein. This binding prevents BMI-1 from interacting with other proteins that are necessary for its activity, leading to a decrease in the self-renewal of cancer stem cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective effect on cancer stem cells, leading to a decrease in the number of these cells and a reduction in tumor growth. This compound has also been shown to have minimal toxicity in normal cells, making it a potentially promising cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of 4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is its selectivity for cancer stem cells, which makes it a potentially effective treatment for tumors that are resistant to chemotherapy. However, one limitation of this compound is its relatively low potency, which may limit its effectiveness in clinical trials.
Future Directions
There are several potential future directions for the study of 4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide. One direction is to investigate the use of this compound in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another direction is to investigate the use of this compound in the treatment of other diseases, such as neurological disorders or autoimmune diseases. Additionally, further research is needed to optimize the synthesis of this compound and to improve its potency for use in clinical trials.
Scientific Research Applications
4-(methylthio)-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been extensively studied for its potential use in cancer treatment. Preclinical studies have shown that this compound inhibits the activity of BMI-1, a protein that plays a key role in the self-renewal of cancer stem cells. This inhibition leads to a decrease in the number of cancer stem cells, which are thought to be responsible for tumor recurrence and resistance to chemotherapy.
Properties
IUPAC Name |
4-methylsulfanyl-3-(pyrrolidine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S2/c1-18-11-5-4-9(19(13,16)17)8-10(11)12(15)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3,(H2,13,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJPOHNTVFUKFKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)N2CCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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